Cas no 22811-70-7 (cis-2-Benzoyl-cyclopropanecarboxylic Acid)

• Product name: cis-2-Benzoyl-cyclopropanecarboxylic Acid
• CAS No: 22811-70-7
• MF: C₁₁H₁₀O₃
• MW: 190.195303440094
• MDL: MFCD00749300
• CID: 4772311

cis-2-Benzoyl-cyclopropanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-BENZOYL-CYCLOPROPANECARBOXYLIC ACID
• 2-benzoylcyclopropanecarboxylic acid
• 2-benzoylcyclopropane-1-carboxylic acid
• NSC167088
• 1564AJ
• STK527217
• SB35612
• 2-(phenylcarbonyl)cyclopropanecarboxylic acid
• cis-2-Benzoyl-cyclopropanecarboxylic Acid

• MDL： MFCD00749300
• Inchi： 1S/C11H10O3/c12-10(7-4-2-1-3-5-7)8-6-9(8)11(13)14/h1-5,8-9H,6H2,(H,13,14)
• InChI Key： LKZSGYYDOQYLNR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1CC1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 253
• Topological Polar Surface Area: 54.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 369.8±35.0 °C at 760 mmHg
• Flash Point: 191.6±22.4 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

cis-2-Benzoyl-cyclopropanecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on cis-2-Benzoyl-cyclopropanecarboxylic Acid

2-Benzoyl-cyclopropanecarboxylic Acid (CAS No. 22811-70-7): Properties, Applications, and Market Insights

2-Benzoyl-cyclopropanecarboxylic acid (CAS No. 22811-70-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, organic synthesis, and material science. This compound, characterized by its unique cyclopropane ring and benzoyl functional group, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which combines a carboxylic acid group with a benzoyl-substituted cyclopropane, makes it a valuable building block for researchers and industrial chemists alike.

The growing interest in 2-Benzoyl-cyclopropanecarboxylic acid can be attributed to its role in the development of novel pharmaceutical intermediates and fine chemicals. Recent trends in drug discovery emphasize the importance of cyclopropane-containing compounds, as they often exhibit enhanced biological activity and metabolic stability. This has led to a surge in searches for "cyclopropane derivatives in drug design" and "benzoyl-substituted carboxylic acids," reflecting the compound's relevance in modern research.

From a chemical perspective, 2-Benzoyl-cyclopropanecarboxylic acid demonstrates interesting properties due to the strain inherent in its three-membered ring structure. The cyclopropane ring introduces significant angle strain, which can influence both the reactivity and stability of the molecule. This characteristic makes it particularly useful in studies exploring "ring-strain in organic synthesis" and "steric effects on reaction mechanisms," topics that are currently trending in academic circles and industrial R&D departments.

In the pharmaceutical industry, applications of 2-Benzoyl-cyclopropanecarboxylic acid extend to its use as a precursor for various active pharmaceutical ingredients (APIs). The compound's ability to serve as a scaffold for more complex structures has made it valuable in the synthesis of potential therapeutic agents. Recent patent literature reveals growing interest in "benzoylcyclopropane derivatives as kinase inhibitors" and "cyclopropane-based drug candidates," indicating expanding applications for this chemical building block.

The synthesis and purification of 2-Benzoyl-cyclopropanecarboxylic acid have been subjects of optimization in recent years. Modern synthetic approaches focus on improving yield and selectivity, addressing common search queries like "efficient synthesis of benzoylcyclopropane derivatives" and "purification methods for strained carboxylic acids." These developments are particularly relevant given the current emphasis on green chemistry principles and sustainable synthetic methodologies in the chemical industry.

Market analysis indicates steady growth in demand for 2-Benzoyl-cyclopropanecarboxylic acid, driven primarily by the pharmaceutical sector's need for specialized intermediates. Industry reports highlight increasing searches for "high-purity cyclopropane carboxylic acids" and "custom synthesis of benzoyl derivatives," reflecting the compound's commercial importance. Suppliers are responding to this demand by offering the material in various quantities and purity grades to meet diverse research and production requirements.

From a regulatory standpoint, 2-Benzoyl-cyclopropanecarboxylic acid is generally regarded as safe for research and industrial use when handled according to standard laboratory protocols. This aspect is particularly important given current industry focus on "chemical safety in research laboratories" and "regulatory compliance for organic intermediates." The compound's favorable safety profile contributes to its widespread availability and use across different regions.

Recent advancements in analytical techniques have improved the characterization of 2-Benzoyl-cyclopropanecarboxylic acid and its derivatives. Modern spectroscopic methods, including NMR and mass spectrometry, allow for precise structural verification, addressing common quality control challenges. This aligns with current industry priorities such as "analytical method development for complex organics" and "structural characterization of strained molecules."

The future outlook for 2-Benzoyl-cyclopropanecarboxylic acid appears promising, with potential applications expanding into areas such as material science and agrochemical research. Emerging trends suggest growing interest in "cyclopropane-based functional materials" and "bioactive small molecules," which may create new opportunities for this versatile compound. Continued research into its properties and applications is expected to uncover additional uses in various scientific and industrial domains.

For researchers and procurement specialists seeking 2-Benzoyl-cyclopropanecarboxylic acid, it's important to consider factors such as purity specifications, supplier reliability, and technical support availability. These considerations reflect current market priorities, including "quality standards for research chemicals" and "supplier evaluation for specialty chemicals." As the compound's applications continue to diversify, these factors will play an increasingly important role in procurement decisions.